Cas no 86291-02-3 (4-(2-hydroxyethyl)-1-methyl-2-Piperazinone)

• Product name: 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone
• CAS No: 86291-02-3
• MF: C₇H₁₄N₂O₂
• MW: 158.19826
• MDL: MFCD21607611
• CID: 991519
• PubChem ID: 14274852

4-(2-hydroxyethyl)-1-methyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone
• 4-(2-hydroxyethyl)-1-methylpiperazin-2-one
• Piperazinone, 4-(2-hydroxyethyl)-1-methyl- (9CI)
• AKOS023778339
• DTXSID90558348
• IXEQIZJFLXONEU-UHFFFAOYSA-N
• SCHEMBL749892
• FT-0738875
• 86291-02-3
• Piperazinone, 4-(2-hydroxyethyl)-1-methyl-
• 4-(2-hydroxyethyl)-1-methyl-piperazin-2-one
• DA-02037

• MDL： MFCD21607611
• Inchi： InChI=1S/C7H14N2O2/c1-8-2-3-9(4-5-10)6-7(8)11/h10H,2-6H2,1H3
• InChI Key： IXEQIZJFLXONEU-UHFFFAOYSA-N
• SMILES： CN1CCN(CCO)CC1=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives